Cas no 2172601-00-0 ({1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172601-00-0
• MF: C₈H₁₄F₂N₄O
• MW: 220.219768047333
• CID: 6423065
• PubChem ID: 165735468
• Update Time: 2025-07-24

{1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• {[1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• EN300-1596180
• 2172601-00-0

• Inchi： 1S/C8H14F2N4O/c1-11-3-6-7(5-15-2)14(13-12-6)4-8(9)10/h8,11H,3-5H2,1-2H3
• InChI Key： OJHKMBBFCNGNTA-UHFFFAOYSA-N
• SMILES： FC(CN1C(COC)=C(CNC)N=N1)F

Computed Properties

• Exact Mass: 220.11356741g/mol
• Monoisotopic Mass: 220.11356741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 52Ų

Additional information on {1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Comprehensive Overview of 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine (CAS No. 2172601-00-0)

1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine (CAS No. 2172601-00-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the 1,2,3-triazole family, which is known for its versatility in drug discovery and material science applications. The presence of difluoroethyl and methoxymethyl groups in its structure enhances its potential for bioactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

The chemical structure of 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine features a triazole ring substituted with a methylamine group, which is further functionalized with methoxymethyl and difluoroethyl moieties. This combination of functional groups contributes to its unique physicochemical properties, such as solubility, stability, and reactivity. Researchers have highlighted its potential in the development of small-molecule inhibitors and ligands for biological targets, particularly in the context of neurological disorders and infectious diseases.

One of the most frequently searched questions related to this compound is: "What are the applications of 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine in drug discovery?" The answer lies in its ability to serve as a scaffold for medicinal chemistry. The triazole core is a common motif in FDA-approved drugs, and the addition of fluorine atoms can improve metabolic stability and bioavailability. Recent studies have explored its use in kinase inhibitors and GPCR modulators, which are critical in treating cancers and CNS disorders.

Another trending topic in the scientific community is the role of fluorinated compounds in sustainable chemistry. The difluoroethyl group in this molecule aligns with the growing demand for eco-friendly fluorination strategies. Researchers are investigating greener synthetic routes to incorporate fluorine into organic molecules, and 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine serves as a valuable case study for such efforts.

From a commercial perspective, the demand for high-purity 1,2,3-triazole derivatives has surged due to their applications in crop protection and veterinary medicine. The methoxymethyl substituent in this compound enhances its lipophilicity, making it a candidate for agrochemical formulations. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support innovation in these fields.

For researchers working with 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine, understanding its spectroscopic properties is crucial. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data are often requested to confirm its identity and purity. The compound's CAS No. 2172601-00-0 is a key identifier for procurement and regulatory compliance, ensuring accurate sourcing and documentation.

In summary, 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine represents a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its structural features align with current trends in drug design and green chemistry, making it a valuable asset for researchers and industries alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.